Cas no 1368959-92-5 (1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine
• CAS No: 1368959-92-5
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6086916
• PubChem ID: 82285270
• Update Time: 2025-05-21

1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine
• 1-{1-[(2,4,6-trimethylphenyl)methyl]cyclopropyl}ethan-1-amine
• 1368959-92-5
• EN300-1866312

• Inchi： 1S/C15H23N/c1-10-7-11(2)14(12(3)8-10)9-15(5-6-15)13(4)16/h7-8,13H,5-6,9,16H2,1-4H3
• InChI Key： ARHJWNDGLNMYLM-UHFFFAOYSA-N
• SMILES： NC(C)C1(CC2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine

Comprehensive Overview of 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine (CAS No. 1368959-92-5)

The compound 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine (CAS No. 1368959-92-5) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropyl ring and a 2,4,6-trimethylphenyl group, offers intriguing possibilities for drug design and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its steric and electronic properties, which can influence binding affinity and metabolic stability.

In recent years, the demand for specialty amines like 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound’s CAS No. 1368959-92-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. Users often inquire about its synthetic routes, physicochemical properties, and applications in asymmetric synthesis, making it a focal point for innovation.

One of the standout features of this compound is its sterically hindered amine structure, which can enhance selectivity in enzyme inhibition or receptor modulation. The 2,4,6-trimethylphenyl moiety contributes to lipophilicity, a critical factor in drug bioavailability. These attributes align with current trends in fragment-based drug discovery, where researchers prioritize molecules with high three-dimensional complexity to target challenging biological pathways.

From a synthetic perspective, 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine poses interesting challenges due to its cyclopropyl ring strain and tertiary amine functionality. Chemists often explore transition-metal-catalyzed methods or photoredox strategies to construct such scaffolds efficiently. The compound’s CAS No. 1368959-92-5 is also linked to patents investigating its use in crop protection agents, highlighting its cross-disciplinary utility.

Environmental and regulatory considerations further underscore the importance of this compound. As industries shift toward green chemistry, the development of sustainable synthetic protocols for 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine is a hot topic. Researchers are evaluating biocatalytic approaches and solvent-free reactions to minimize waste and energy consumption, addressing the growing demand for eco-friendly intermediates.

In summary, 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-amine (CAS No. 1368959-92-5) represents a versatile building block with broad implications for drug development, agrochemical innovation, and catalytic methodologies. Its unique structure and functional groups continue to inspire cutting-edge research, making it a compound of enduring interest in the scientific community.